
Nonanedial: A Technical Overview of a Simple
Dialdehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nonanedial

Cat. No.: B3269762 Get Quote

For Immediate Release

This technical guide provides a concise yet thorough examination of nonanedial, a nine-

carbon aliphatic dialdehyde. Aimed at researchers, scientists, and professionals in drug

development, this document consolidates the available chemical and physical data for

nonanedial, outlines its primary synthetic route, and clarifies its current standing within

scientific literature, particularly in the context of biological signaling and therapeutic

applications. While interest in aldehydes as products of lipid peroxidation and their roles in

cellular signaling is significant, this guide establishes that nonanedial itself is not a focal point

of current research in these areas.

Core Chemical and Physical Properties
Nonanedial, also known as azelaic aldehyde, is identified by the CAS number 51651-40-2.[1]

[2] It is a simple organic molecule featuring aldehyde functional groups at both ends of a

seven-carbon chain. The fundamental properties of nonanedial are summarized in the table

below, compiled from various chemical data sources.
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Property Value Source

CAS Number 51651-40-2 [1][2]

Molecular Formula C9H16O2 [1][2][3]

Molecular Weight 156.22 g/mol [1][2][3]

IUPAC Name nonanedial [3][4]

Synonyms

1,9-Nonanedial,

Azelaaldehyde, Azelaic

aldehyde

[5]

SMILES C(CCCC=O)CCCC=O [3][4]

InChIKey
LEMKWEBKVMWZDU-

UHFFFAOYSA-N
[3][4]

Synthesis of Nonanedial
The primary and most referenced method for the synthesis of nonanedial is through the

ozonolysis of oleic acid.[6][7][8] This oxidative cleavage reaction breaks the carbon-carbon

double bond in oleic acid, yielding two nine-carbon molecules: nonanal and azelaic acid (from

which nonanedial, or azelaaldehyde, gets its name). The process generally involves the

reaction of oleic acid with ozone, followed by a reductive work-up to yield the aldehyde

products. While the general principle is well-established, specific, detailed experimental

protocols for the high-yield synthesis of nonanedial are not readily available in the public

domain.
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Figure 1. General workflow for the synthesis of nonanedial via ozonolysis of oleic acid.

Biological Activity and Signaling Pathways: A
Literature Gap
A comprehensive review of scientific literature reveals a notable absence of research focused

on the specific biological activities of nonanedial. There are no established signaling pathways

in which nonanedial is known to be a key molecule. This is in stark contrast to other aldehyde

products of lipid peroxidation, such as 4-hydroxy-2-nonenal (HNE) and malondialdehyde

(MDA).[1][2][9] These molecules are extensively studied as biomarkers of oxidative stress and

are known to be involved in a multitude of cellular signaling cascades, often through their ability

to form adducts with proteins and DNA.[9][10]

While nonanedial can be conceptually linked to lipid metabolism through its synthesis from

oleic acid, there is currently no evidence to suggest it plays a direct role as a signaling

molecule or a significant biomarker in physiological or pathophysiological processes.

Applications in Drug Development
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Consistent with the lack of data on its biological activity, nonanedial is not currently a focus of

drug development efforts. Searches of chemical and pharmaceutical literature do not indicate

its use as a therapeutic agent, a scaffold for drug design, or a significant intermediate in

pharmaceutical synthesis.

Conclusion
Nonanedial is a chemically well-defined dialdehyde with a known CAS number and molecular

weight. Its synthesis via the ozonolysis of oleic acid is chemically straightforward. However, for

researchers, scientists, and drug development professionals, it is crucial to recognize that,

based on currently available public information, nonanedial does not possess a significant role

in biological systems as a signaling molecule, nor is it a compound of interest in contemporary

drug discovery and development. The scientific focus on aldehydes in a biological context

remains firmly on more reactive and well-characterized products of lipid peroxidation, such as

HNE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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